Cas no 2228216-90-6 (3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine
• CAS No: 2228216-90-6
• MF: C₈H₉F₂NS
• MW: 189.225567579269
• CID: 6085040
• PubChem ID: 165651304
• Update Time: 2025-06-08

3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine
• 2228216-90-6
• EN300-1928813

• Inchi： 1S/C8H9F2NS/c9-8(10)4-7(11,5-8)6-1-2-12-3-6/h1-3H,4-5,11H2
• InChI Key： SOWGDCOFWYUADL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 189.04237679g/mol
• Monoisotopic Mass: 189.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine

Introduction to 3,3-Difluoro-1-(thiophen-3-yl)cyclobutan-1-amine (CAS No. 2228216-90-6)

3,3-Difluoro-1-(thiophen-3-yl)cyclobutan-1-amine (CAS No. 2228216-90-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine is notable for its incorporation of difluoro and thiophene moieties. The difluoro substitution on the cyclobutane ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The thiophene ring, a common heterocyclic moiety in bioactive compounds, further enhances the compound's pharmacological profile by contributing to its lipophilicity and aromatic character.

In terms of synthesis, several methods have been reported for the preparation of 3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine. One common approach involves the reaction of a difluorocyclobutane derivative with a thiophene-containing electrophile. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product with high yields and purity. Recent advancements in synthetic chemistry have also explored the use of transition-metal-catalyzed cross-coupling reactions to improve the efficiency and scalability of the synthesis process.

The biological activities of 3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine have been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin and dopamine receptors, making it a candidate for the treatment of neurological disorders such as depression and anxiety. Additionally, studies have indicated that 3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine exhibits anti-inflammatory properties, which could be beneficial in managing conditions like chronic pain and inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine in human subjects. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile. However, further research is needed to fully understand its long-term effects and potential side effects.

In addition to its therapeutic applications, 3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine has also been investigated for its potential as a research tool in neuroscience and pharmacology. Its ability to selectively modulate specific receptor subtypes makes it a valuable probe for studying receptor function and signaling pathways. This has led to its use in both academic research laboratories and pharmaceutical companies for drug discovery and development efforts.

The environmental impact of 3,3-difluoro-1-(thiophen-3-yl)cyclobutan-1-amine is another important consideration. While no significant environmental concerns have been reported to date, ongoing studies are being conducted to assess its biodegradability and potential ecological effects. These studies are crucial for ensuring that the compound can be used safely in various applications without causing harm to the environment.

In conclusion, 3,3-difluoro-1-(thiophen-3-y)cyclobutanamine (CAS No. 2228216--90) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely that new therapeutic opportunities will emerge, contributing to the advancement of healthcare and medicine.